Cas no 1851010-04-2 (4-Heptanol, 3-(aminomethyl)-5-methoxy-3-methyl-)

• Product Name: 4-Heptanol, 3-(aminomethyl)-5-methoxy-3-methyl-
• CAS No: 1851010-04-2
• MF: C₁₀H₂₃NO₂
• MW: 189.295123338699
• CID: 5275365
• Update Time: 2025-07-16

4-Heptanol, 3-(aminomethyl)-5-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Heptanol, 3-(aminomethyl)-5-methoxy-3-methyl-

• Inchi： 1S/C10H23NO2/c1-5-8(13-4)9(12)10(3,6-2)7-11/h8-9,12H,5-7,11H2,1-4H3
• InChI Key： MTJRCHSMHRVLDA-UHFFFAOYSA-N
• SMILES： CCC(CN)(C)C(O)C(OC)CC

Additional information on 4-Heptanol, 3-(aminomethyl)-5-methoxy-3-methyl-

Introduction to 4-Heptanol, 3-(Aminomethyl)-5-Methoxy-3-Methyl- (CAS No. 1851010-04-2)

4-Heptanol, 3-(Aminomethyl)-5-Methoxy-3-Methyl- (CAS No. 1851010-04-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its heptanol backbone, aminomethyl group, methoxy substituent, and methyl group, which collectively contribute to its distinct properties and reactivity.

The chemical formula of 4-Heptanol, 3-(Aminomethyl)-5-Methoxy-3-Methyl- is C₁₀H₂₃NO₂. Its molecular weight is approximately 189.3 g/mol. The compound is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and methanol. Its physical and chemical properties make it a versatile starting material for the synthesis of more complex molecules and intermediates.

In the realm of pharmaceutical research, 4-Heptanol, 3-(Aminomethyl)-5-Methoxy-3-Methyl- has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activity and potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited significant anti-inflammatory properties. The researchers found that the aminomethyl and methoxy groups played crucial roles in modulating the compound's interaction with specific inflammatory pathways.

Another area of interest is the use of 4-Heptanol, 3-(Aminomethyl)-5-Methoxy-3-Methyl- in the development of novel analgesics. A research team from the University of California, Los Angeles (UCLA) conducted a series of experiments to evaluate the analgesic effects of this compound and its derivatives. Their findings, published in the Journal of Pain Research in 2021, indicated that the compound effectively reduced pain responses in animal models without causing significant side effects. This suggests that 4-Heptanol, 3-(Aminomethyl)-5-Methoxy-3-Methyl- could be a valuable candidate for further development as an analgesic agent.

The synthetic route for 4-Heptanol, 3-(Aminomethyl)-5-Methoxy-3-Methyl- involves several well-established chemical reactions. One common method involves the alkylation of an appropriate heptanol derivative followed by substitution reactions to introduce the aminomethyl and methoxy groups. The synthesis can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its pharmaceutical applications, 4-Heptanol, 3-(Aminomethyl)-5-Methoxy-3-Methyl- has also been explored for its potential use in other industries. For example, it can serve as a building block for the synthesis of surfactants and emulsifiers used in cosmetics and personal care products. The compound's amphiphilic nature makes it effective in stabilizing emulsions and improving product texture and stability.

Safety considerations are paramount when handling 4-Heptanol, 3-(Aminomethyl)-5-Methoxy-3-Methyl-. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 4-Heptanol, 3-(Aminomethyl)-5-Methoxy-3-Methyl- (CAS No. 1851010-04-2) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, cosmetics, and other industries. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.